Ustusolate A
Overview
Description
Ustusolate A is a natural compound that belongs to the chemical family of Sesquiterpenoids . It is produced by Aspergillus ustus and has been found to exert weak cytotoxicity against HL-60 and A549 cells with IC50 values of 20.6 and 30.0 microM, respectively .
Synthesis Analysis
Unfortunately, there is limited information available on the synthesis of this compound. It is a customized synthesis product and the synthesis might not always be successful due to various objective factors .Molecular Structure Analysis
This compound has a molecular formula of C23H34O5 and a molecular weight of 390.51 . The IUPAC name is (1R,4S,4aS,8aS)-4-hydroxy-3,4-bis(hydroxymethyl)-4a,8,8-trimethyl-5,6,7,8a-tetrahydro-1H-naphthalen-1-yl-octa-2,4,6-trienoate .Physical And Chemical Properties Analysis
This compound is an oily matter . It is soluble in methanol . It has a predicted boiling point of 542.4±50.0°C and a predicted density of 1.15±0.1 g/cm3 .Scientific Research Applications
Antibacterial Properties: Ustusolate A, along with other sesquiterpenes derived from Aspergillus ustus, has shown weak activity against clinically relevant pathogens like vancomycin-resistant Enterococcus faecium and multidrug-resistant Staphylococcus aureus (Neuhaus & Loesgen, 2020).
Cytotoxic Effects: Research indicates that this compound exhibits cytotoxic effects on cancer cell lines. In one study, it showed weak cytotoxicity against HL-60 and A549 cells, suggesting potential in cancer research (Lu et al., 2009).
Antiproliferative Properties: Ustusolate derivatives from the mangrove-derived Aspergillus ustus 094102 have shown antiproliferative effects against human tumor cells, indicating potential applications in cancer therapy (Gui et al., 2022).
Neuroprotective Potential: Compounds isolated from Aspergillus ustus, including this compound, have been evaluated for their inhibitory activity against neuraminidase, suggesting potential neuroprotective properties (Li et al., 2018).
properties
IUPAC Name |
[(1R,4S,4aS,8aS)-4-hydroxy-3,4-bis(hydroxymethyl)-4a,8,8-trimethyl-5,6,7,8a-tetrahydro-1H-naphthalen-1-yl] (2E,4E,6E)-octa-2,4,6-trienoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H34O5/c1-5-6-7-8-9-11-19(26)28-18-14-17(15-24)23(27,16-25)22(4)13-10-12-21(2,3)20(18)22/h5-9,11,14,18,20,24-25,27H,10,12-13,15-16H2,1-4H3/b6-5+,8-7+,11-9+/t18-,20+,22+,23-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VYUGROORELIDOB-MOHQOPMHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=CC=CC=CC(=O)OC1C=C(C(C2(C1C(CCC2)(C)C)C)(CO)O)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C=C/C=C/C=C/C(=O)O[C@@H]1C=C([C@@]([C@@]2([C@@H]1C(CCC2)(C)C)C)(CO)O)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H34O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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